Cas no 145323-53-1 (7-Fluoroquinoxalin-2(1H)-one)

• Product Name: 7-Fluoroquinoxalin-2(1H)-one
• CAS No: 145323-53-1
• MF: C₈H₅FN₂O
• MW: 164.136504888535
• MDL: MFCD29764421
• CID: 101714
• PubChem ID: 21727534
• Update Time: 2025-11-02

7-Fluoroquinoxalin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinoxalinone,7-fluoro-
• 7-fluoroquinoxalin-2-one
• 7-Fluoro-1H-quinoxalin-2-one
• 7-fluoroquinoxalin-2(1H)-one
• 7-Fluoro-2(1H)-quinoxalinone
• 2(1H)-Quinoxalinone, 7-fluoro-
• D85368
• SCHEMBL621588
• WQSBOFHCYAGWJZ-UHFFFAOYSA-N
• BS-21493
• FT-0699401
• VFA32353
• 7-flouroquinoxalin-2(1H)-one
• 7-fluoroquinoxalin-2-ol
• AMY25911
• 7-fluoroquinoxalin-2(1H)one
• 2(1H)-Quinoxalinone, 7-fluoro-
• 145323-53-1
• 7-fluoro-quinoxalin-2-ol
• DB-296754
• 7-Fluoroquinoxalin-2(1H)-one

• MDL： MFCD29764421
• Inchi： 1S/C8H5FN2O/c9-5-1-2-6-7(3-5)11-8(12)4-10-6/h1-4H,(H,11,12)
• InChI Key： WQSBOFHCYAGWJZ-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)NC(C=N2)=O

Computed Properties

• Exact Mass: 164.03865
• Monoisotopic Mass: 164.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.5A^2

Experimental Properties

• PSA: 41.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 7-Fluoroquinoxalin-2(1H)-one

7-Fluoroquinoxalin-2(1H)-one (CAS No. 145323-53-1): A Versatile Heterocyclic Compound with Emerging Applications

7-Fluoroquinoxalin-2(1H)-one (CAS No. 145323-53-1) is a fluorinated heterocyclic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceuticals, agrochemicals, and materials science. As researchers continue to explore novel fluorinated quinoxaline derivatives, this particular compound stands out for its structural features and reactivity patterns.

The molecular structure of 7-Fluoroquinoxalin-2(1H)-one combines the quinoxaline core with a strategically placed fluorine atom at the 7-position, creating interesting electronic effects that influence its chemical behavior. This fluorinated heterocycle has become increasingly important in medicinal chemistry, where researchers are investigating its potential as a building block for drug discovery programs targeting various diseases.

Recent studies have highlighted the importance of fluoroquinoxaline compounds in developing new therapeutic agents. The presence of the fluorine atom in 7-Fluoroquinoxalin-2(1H)-one often enhances metabolic stability and improves bioavailability, making it particularly valuable in pharmaceutical research. Scientists are actively exploring its potential in creating novel kinase inhibitors and antimicrobial agents.

In the field of materials science, 7-Fluoroquinoxalin-2(1H)-one has shown promise as a precursor for organic electronic materials. Its conjugated system and the electron-withdrawing effect of the fluorine atom make it interesting for developing organic semiconductors and light-emitting materials. Researchers are particularly excited about its potential applications in OLED technology and photovoltaic devices.

The synthesis of 7-Fluoroquinoxalin-2(1H)-one typically involves multi-step procedures starting from appropriately substituted benzene derivatives. Recent advances in synthetic methodology have improved the efficiency of producing this fluorinated quinoxalinone, making it more accessible for research and development purposes. Green chemistry approaches are being explored to optimize its production while minimizing environmental impact.

Analytical characterization of 7-Fluoroquinoxalin-2(1H)-one is crucial for quality control in research applications. Modern techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography are routinely employed to confirm the identity and purity of this compound. These analytical methods are particularly important when the material is used in pharmaceutical development.

The stability and storage conditions of 7-Fluoroquinoxalin-2(1H)-one have been extensively studied. Proper handling and storage under controlled conditions are essential to maintain its chemical integrity. Researchers emphasize the importance of protecting this fluoroquinoxaline derivative from moisture and light to prevent degradation over time.

Market demand for 7-Fluoroquinoxalin-2(1H)-one has been steadily increasing as its potential applications become more apparent. Specialty chemical suppliers have noted growing interest from both academic institutions and industrial research laboratories. The compound's versatility makes it valuable across multiple sectors of chemical research and development.

Recent patent literature reveals numerous applications of 7-Fluoroquinoxalin-2(1H)-one and its derivatives. Pharmaceutical companies have filed several patents covering its use in various therapeutic areas, reflecting the compound's importance in drug discovery. The intellectual property landscape surrounding this fluorinated heterocycle continues to evolve rapidly.

Environmental and safety considerations for 7-Fluoroquinoxalin-2(1H)-one are an important aspect of its handling. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with this compound. Researchers are encouraged to consult safety data sheets and implement appropriate precautions.

The future outlook for 7-Fluoroquinoxalin-2(1H)-one appears promising as new applications continue to emerge. With ongoing research into its biological activities and material properties, this fluoroquinoxaline compound is likely to remain an important tool in chemical research for years to come. Its unique combination of structural features ensures it will continue to attract scientific interest across multiple disciplines.

For researchers seeking high-quality 7-Fluoroquinoxalin-2(1H)-one (CAS No. 145323-53-1), it is essential to source the material from reputable suppliers who can provide comprehensive analytical data and proper documentation. The purity and consistency of this fluorinated quinoxalinone are critical factors in ensuring reliable research results.

In conclusion, 7-Fluoroquinoxalin-2(1H)-one represents an important building block in modern chemical research. Its unique properties and versatility make it valuable across multiple scientific domains, from medicinal chemistry to materials science. As research into fluoroquinoxaline derivatives continues to advance, this compound is poised to play an increasingly significant role in scientific innovation and technological development.